Cas no 1465670-64-7 (2-Bromo-3-(cyclobutylmethoxy)pyridine)

2-Bromo-3-(cyclobutylmethoxy)pyridine is a brominated pyridine derivative featuring a cyclobutylmethoxy substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its bromine moiety enables further functionalization via cross-coupling reactions. The cyclobutylmethoxy group enhances steric and electronic properties, making it valuable for modulating reactivity in target molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use in palladium-catalyzed transformations, this compound is a practical choice for constructing complex heterocyclic frameworks. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

2-Bromo-3-(cyclobutylmethoxy)pyridine structure

1465670-64-7 structure

Product Name:2-Bromo-3-(cyclobutylmethoxy)pyridine

CAS No:1465670-64-7

MF:C₁₀H₁₂BrNO

MW:242.11238193512

MDL:MFCD21240071

CID:4782257

Update Time:2025-10-24

2-Bromo-3-(cyclobutylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-3-(cyclobutylmethoxy)pyridine
- 2-Bromo-3-(cyclobutylmethoxy)pyridine
- MDL： MFCD21240071
- Inchi： 1S/C10H12BrNO/c11-10-9(5-2-6-12-10)13-7-8-3-1-4-8/h2,5-6,8H,1,3-4,7H2
- InChI Key： AMLIYCTXNRABRW-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CN=1)OCC1CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 161
XLogP3: 3.1
Topological Polar Surface Area: 22.1

2-Bromo-3-(cyclobutylmethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	218811-2.500g	2-Bromo-3-(cyclobutylmethoxy)pyridine, 95%	1465670-64-7	95%	2.500g	$1816.00	2023-09-06

2-Bromo-3-(cyclobutylmethoxy)pyridine Related Literature

1. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

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3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

Additional information on 2-Bromo-3-(cyclobutylmethoxy)pyridine

Comprehensive Overview of 2-Bromo-3-(cyclobutylmethoxy)pyridine (CAS No. 1465670-64-7)

2-Bromo-3-(cyclobutylmethoxy)pyridine (CAS No. 1465670-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique cyclobutylmethoxy substituent, which enhances its reactivity and potential applications in drug discovery and material science. The compound's molecular structure, featuring a bromine atom at the 2-position and a cyclobutylmethoxy group at the 3-position, makes it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for 2-Bromo-3-(cyclobutylmethoxy)pyridine has surged due to its role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's pyridine core is a common motif in FDA-approved drugs, further highlighting its relevance in modern medicinal chemistry.

The synthesis of 2-Bromo-3-(cyclobutylmethoxy)pyridine involves multi-step organic reactions, including bromination and etherification, to achieve high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity. This rigorous quality control ensures its suitability for high-value research applications, particularly in structure-activity relationship (SAR) studies.

From an industrial perspective, 2-Bromo-3-(cyclobutylmethoxy)pyridine is often utilized in custom synthesis and contract manufacturing for pharmaceutical companies. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a preferred choice for constructing complex heterocyclic frameworks. These reactions are pivotal in developing next-generation therapeutics, addressing unmet medical needs in oncology and neurology.

Environmental and regulatory considerations are also critical when working with 2-Bromo-3-(cyclobutylmethoxy)pyridine. While the compound is not classified as hazardous under current guidelines, proper handling and disposal protocols must be followed to minimize ecological impact. Researchers are increasingly exploring green chemistry approaches to synthesize such intermediates sustainably, reflecting the broader shift toward eco-friendly pharmaceutical production.

In summary, 2-Bromo-3-(cyclobutylmethoxy)pyridine (CAS No. 1465670-64-7) is a pivotal building block in modern chemical research. Its unique structural features and broad applicability in drug development underscore its importance in advancing life sciences and material innovation. As the pharmaceutical industry continues to evolve, this compound is poised to play a central role in the discovery of novel therapeutic agents.